Cas no 335620-96-7 (3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane)
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane is a bicyclic heterocyclic compound featuring a unique structural framework combining benzyl, phenylsulfonyl, and diazabicyclo[3.3.1]nonane moieties. Its rigid bicyclic scaffold and sulfonyl functionality make it a valuable intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The compound's structural complexity allows for selective interactions with biological targets, while the sulfonyl group enhances stability and modulates electronic properties. This compound is suitable for applications in drug discovery, serving as a versatile building block for the synthesis of potential enzyme inhibitors or receptor modulators. Its well-defined stereochemistry further supports precise molecular design in synthetic and pharmaceutical research.
335620-96-7 structure
Product Name:3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
CAS No:335620-96-7
MF:C19H22N2O3S
MW:358.454583644867
MDL:MFCD24873315
CID:1458649
PubChem ID:16036406
Update Time:2025-06-07
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- 3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 9-oxa-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-7-(phenylsulfonyl)-
- SCHEMBL1619341
- AS-71786
- DTXSID501151542
- CS-0039056
- ZDOBEODZHJDKSC-UHFFFAOYSA-N
- 3-(Phenylmethyl)-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 3-(BENZENESULFONYL)-7-BENZYL-9-OXA-3,7-DIAZABICYCLO[3.3.1]NONANE
- AKOS037646972
- 335620-96-7
- DB-165282
- MFCD24873315
- W14623
- 7-Benzyl-3-phenylsulfonyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
-
- MDL: MFCD24873315
- Inchi: 1S/C19H22N2O3S/c22-25(23,19-9-5-2-6-10-19)21-14-17-12-20(13-18(15-21)24-17)11-16-7-3-1-4-8-16/h1-10,17-18H,11-15H2
- InChI Key: ZDOBEODZHJDKSC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1CC2CN(CC3C=CC=CC=3)CC(C1)O2)(=O)=O
Computed Properties
- Exact Mass: 358.13526
- Monoisotopic Mass: 358.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 49.85
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510657-250 mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 250mg |
€348.20 | 2023-06-14 | |
| abcr | AB510657-1 g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 1g |
€643.30 | 2023-06-14 | |
| eNovation Chemicals LLC | D773047-100mg |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 100mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | D773047-250mg |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 250mg |
$210 | 2024-06-06 | |
| eNovation Chemicals LLC | D773047-1g |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 1g |
$390 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109696-1g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 1g |
¥2983.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109696-5g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 5g |
¥7153.00 | 2024-05-18 | |
| abcr | AB510657-100mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 100mg |
€195.60 | 2025-02-20 | |
| abcr | AB510657-250mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 250mg |
€322.30 | 2025-02-20 | |
| abcr | AB510657-1g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 1g |
€686.70 | 2025-02-20 |
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
335620-96-7 (3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane) Related Products
- 74572-10-4((2S)-2-methyl-4-tosyl-morpholine)
- 335621-26-6(5-Benzyl-3,7-dihydroxy-1-phenylsulfonyl-1,5-diazacyclooctane)
- 55619-41-5(Benzenesulfonamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-)
- 821775-77-3(Morpholine, 2,6-dihexyl-4-[(4-methylphenyl)sulfonyl]-, (2R,6R)-rel-)
- 159555-66-5(3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane)
- 503469-23-6(2-Methyl-4-tosylmorpholine)
- 1219152-02-9(2-Methyl-4-(phenylsulfonyl)morpholine)
- 821775-75-1(Morpholine, 2,6-dihexyl-4-[(4-methylphenyl)sulfonyl]-, (2R,6S)-rel-)
- 89820-03-1(N-benzyl-N-(oxiran-2-ylmethyl)benzenesulfonamide)
- 60147-25-3(2H-1,4,8-Oxadiazecine, octahydro-4,8-bis[(4-methylphenyl)sulfonyl]-)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk